Cas no 392291-37-1 (N-5-({(4-methylphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylfuran-2-carboxamide)
N-5-({(4-methylphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylfuran-2-carboxamide Chemical and Physical Properties
Names and Identifiers
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- N-5-({(4-methylphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylfuran-2-carboxamide
- F0417-0106
- HMS2700B21
- N-(5-((2-oxo-2-(p-tolylamino)ethyl)thio)-1,3,4-thiadiazol-2-yl)furan-2-carboxamide
- MLS000703500
- N-[5-({[(4-methylphenyl)carbamoyl]methyl}sulfanyl)-1,3,4-thiadiazol-2-yl]furan-2-carboxamide
- AKOS024576591
- SMR000322909
- N-[5-[2-(4-methylanilino)-2-oxoethyl]sulfanyl-1,3,4-thiadiazol-2-yl]furan-2-carboxamide
- CHEMBL1726208
- 392291-37-1
-
- Inchi: 1S/C16H14N4O3S2/c1-10-4-6-11(7-5-10)17-13(21)9-24-16-20-19-15(25-16)18-14(22)12-3-2-8-23-12/h2-8H,9H2,1H3,(H,17,21)(H,18,19,22)
- InChI Key: LOUKTKVHKNSNTI-UHFFFAOYSA-N
- SMILES: S(C1=NN=C(NC(C2=CC=CO2)=O)S1)CC(NC1C=CC(C)=CC=1)=O
Computed Properties
- Exact Mass: 374.05073267g/mol
- Monoisotopic Mass: 374.05073267g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 25
- Rotatable Bond Count: 6
- Complexity: 474
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 151Ų
N-5-({(4-methylphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylfuran-2-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F0417-0106-2μmol |
N-[5-({[(4-methylphenyl)carbamoyl]methyl}sulfanyl)-1,3,4-thiadiazol-2-yl]furan-2-carboxamide |
392291-37-1 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F0417-0106-5μmol |
N-[5-({[(4-methylphenyl)carbamoyl]methyl}sulfanyl)-1,3,4-thiadiazol-2-yl]furan-2-carboxamide |
392291-37-1 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0417-0106-10μmol |
N-[5-({[(4-methylphenyl)carbamoyl]methyl}sulfanyl)-1,3,4-thiadiazol-2-yl]furan-2-carboxamide |
392291-37-1 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0417-0106-20μmol |
N-[5-({[(4-methylphenyl)carbamoyl]methyl}sulfanyl)-1,3,4-thiadiazol-2-yl]furan-2-carboxamide |
392291-37-1 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F0417-0106-1mg |
N-[5-({[(4-methylphenyl)carbamoyl]methyl}sulfanyl)-1,3,4-thiadiazol-2-yl]furan-2-carboxamide |
392291-37-1 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F0417-0106-2mg |
N-[5-({[(4-methylphenyl)carbamoyl]methyl}sulfanyl)-1,3,4-thiadiazol-2-yl]furan-2-carboxamide |
392291-37-1 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F0417-0106-3mg |
N-[5-({[(4-methylphenyl)carbamoyl]methyl}sulfanyl)-1,3,4-thiadiazol-2-yl]furan-2-carboxamide |
392291-37-1 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0417-0106-4mg |
N-[5-({[(4-methylphenyl)carbamoyl]methyl}sulfanyl)-1,3,4-thiadiazol-2-yl]furan-2-carboxamide |
392291-37-1 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F0417-0106-5mg |
N-[5-({[(4-methylphenyl)carbamoyl]methyl}sulfanyl)-1,3,4-thiadiazol-2-yl]furan-2-carboxamide |
392291-37-1 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0417-0106-10mg |
N-[5-({[(4-methylphenyl)carbamoyl]methyl}sulfanyl)-1,3,4-thiadiazol-2-yl]furan-2-carboxamide |
392291-37-1 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
N-5-({(4-methylphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylfuran-2-carboxamide Related Literature
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
Additional information on N-5-({(4-methylphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylfuran-2-carboxamide
Professional Introduction to Compound with CAS No. 392291-37-1 and Product Name: N-5-({(4-methylphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylfuran-2-carboxamide
The compound with CAS No. 392291-37-1 and the product name N-5-({(4-methylphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylfuran-2-carboxamide represents a significant advancement in the field of medicinal chemistry, particularly in the design and development of novel therapeutic agents. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their diverse biological activities and potential applications in treating various diseases.
At the core of this compound's structure lies a thiadiazole-furan hybrid, a motif that has been extensively studied for its pharmacological properties. Thiadiazole derivatives are known for their antimicrobial, anti-inflammatory, and antiviral activities, while furan-based compounds exhibit notable bioactivity in neurological and cardiovascular applications. The combination of these two scaffolds in N-5-({(4-methylphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylfuran-2-carboxamide creates a unique pharmacophore that may enhance its therapeutic efficacy.
The presence of a methylsulfanyl group at the 5-position of the thiadiazole ring further modulates the compound's bioactivity. This functional group is known to improve metabolic stability and binding affinity to biological targets. Additionally, the (4-methylphenyl)carbamoylmethyl moiety introduces a lipophilic region that can enhance membrane permeability, facilitating cellular uptake. These structural features collectively contribute to the compound's potential as a lead molecule in drug discovery.
Recent research has highlighted the importance of heterocyclic compounds in medicinal chemistry due to their ability to mimic natural products and interact with biological targets in complex ways. Studies have shown that thiadiazole-furan hybrids can exhibit potent activity against enzymes and receptors involved in disease pathways. For instance, derivatives of this class have been investigated for their potential in inhibiting kinases associated with cancer progression. The compound N-5-({(4-methylphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylfuran-2-carboxamide is being explored for its ability to modulate such kinases, offering a promising avenue for developing targeted therapies.
The furan ring in the compound's structure is another key feature that contributes to its bioactivity. Furan derivatives are known for their role in various biological processes, including neurotransmitter synthesis and lipid metabolism. The integration of a furan moiety into the thiadiazole framework may enhance interactions with specific binding sites on target proteins, leading to improved drug-like properties. This design approach aligns with current trends in drug discovery, where multicomponent reactions and hybridization strategies are employed to generate novel scaffolds with enhanced pharmacological profiles.
In terms of synthetic chemistry, the preparation of N-5-({(4-methylphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylfuran-2-carboxamide involves multi-step organic transformations that showcase the versatility of modern synthetic methodologies. The synthesis typically begins with the formation of the thiadiazole core through cyclocondensation reactions between appropriate precursors. Subsequent functionalization steps introduce the methylsulfanyl group and the (4-methylphenyl)carbamoylmethyl side chain. These steps require careful optimization to ensure high yield and purity.
The introduction of the furan ring into the molecular structure is achieved through nucleophilic addition or cyclization reactions, depending on the synthetic route chosen. Each step in the synthesis must be rigorously controlled to avoid unwanted side products that could compromise the compound's bioactivity. Advances in catalytic systems and green chemistry principles have enabled more efficient and sustainable synthetic approaches, making it possible to produce complex molecules like this one with greater ease.
Evaluation of N-5-({(4-methylphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylfuran-2-carboxamide has focused on its interaction with biological targets relevant to human health. In vitro studies have demonstrated its potential as an inhibitor of enzymes involved in inflammation and oxidative stress pathways. These pathways are implicated in various chronic diseases, including neurodegenerative disorders and cardiovascular conditions. The compound's ability to modulate these pathways suggests its therapeutic relevance beyond traditional indications.
Preclinical studies have provided further insights into the pharmacological properties of this compound. Animal models have shown promising results regarding its safety profile and efficacy in treating inflammatory conditions. The combination of structural features such as the thiadiazole-furan hybrid, methylsulfanyl group, and (4-methylphenyl)carbamoylmethyl side chain appears to contribute to its favorable pharmacokinetic behavior, including good solubility and bioavailability.
The development of novel therapeutic agents relies heavily on innovative chemical design principles that leverage structural diversity to optimize bioactivity. The case of N-5-({(4-methylphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylfuran-2-carboxamide exemplifies how integrating multiple pharmacophoric elements can lead to compounds with enhanced therapeutic potential. As research continues to uncover new biological targets and mechanisms underlying disease pathogenesis, compounds like this one will play an increasingly important role in addressing unmet medical needs.
Future directions for research on this compound include exploring its mechanism of action at a molecular level and identifying potential off-target effects that could influence its clinical application. Additionally, optimization efforts may focus on improving synthetic routes to enhance scalability while maintaining high purity standards. Collaborative efforts between chemists, biologists, and clinicians will be essential in translating laboratory findings into effective clinical treatments.
In conclusion,N-5-({(4-methylphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylfuran -2-carboxamide (CAS No. 392291 -37 -1) represents a significant contribution to medicinal chemistry innovation。 Its unique structural features, including the thiadiazole-furan hybrid, methylsulfanyl group,,and(4-methylpheny l) carbam oym eth yl) moeity, endow it with promising bioactivity profiles。 Ongoing research efforts aim t o further elucidate its therapeutic potential, paving t he way f or n e w dr u g s targeting various human diseases。 The interdisci plinary approach t hat combines synthetic chemistry, bi ological evaluation, an d clinical development underscores t he importance o f such multifaceted investigations i n advancing healthcare solutions。
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